![molecular formula C23H18ClN3OS B2425587 2-((1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl)thio)-N-phenylacetamide CAS No. 1207024-82-5](/img/structure/B2425587.png)
2-((1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl)thio)-N-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-((1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl)thio)-N-phenylacetamide, also known as CPI-136, is a synthetic compound that has been studied for its potential applications in the field of cancer research. The compound has been shown to have promising results in vitro and in vivo studies, making it a potential candidate for further investigation.
Scientific Research Applications
Synthesis and Biological Activity
2-((1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl)thio)-N-phenylacetamide, a compound with a complex structure, is part of broader research efforts focused on synthesizing novel chemical entities with potential therapeutic applications. Its structural analogs have been synthesized and evaluated for various biological activities, illustrating the compound's relevance in the synthesis of potential therapeutic agents.
Anticonvulsant Activity : Derivatives of this chemical framework, specifically omega-(1H-imidazol-1-yl)-N-phenylacetamide and propionamide derivatives, have been synthesized and evaluated for anticonvulsant activity. The most active compound identified was 2-(1H-imidazol-1-yl)-N-(o-chlorophenyl)acetamide, indicating the potential of such derivatives in managing seizures induced by maximal electroshock (MES) (Aktürk et al., 2002).
Antibacterial Activity : Research into the antibacterial activity of derivatives, including those with a thiazolidine and azetidine framework, demonstrates moderate to good efficacy against both gram-positive and gram-negative bacteria. This highlights the potential for developing new antibacterial agents from this chemical scaffold (Desai et al., 2008).
Anticancer Activity : The synthesis of acetamide derivatives related to 2-((1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl)thio)-N-phenylacetamide has led to compounds with anticancer activities. For instance, some derivatives have shown reasonable activity against various human tumor cell lines, particularly melanoma, suggesting a path for the development of new anticancer therapies (Duran & Demirayak, 2012).
Chemical and Structural Studies
- Molecular Structure Analysis : The determination of molecular structures through techniques such as X-ray diffraction provides insights into the chemical behavior and potential reactivity of this compound and its derivatives. For example, the synthesis and structural analysis of related compounds have facilitated the understanding of intermolecular interactions, contributing to the design of molecules with desired biological activities (Sharma et al., 2017).
Mechanism of Action
Target of Action
The primary targets of the compound 2-((1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl)thio)-N-phenylacetamide are currently unknown
Mode of Action
Compounds with similar structures, such as imidazole derivatives, have been known to interact with various targets in the body, leading to a range of biological effects .
Biochemical Pathways
Imidazole derivatives, which share a similar structure, have been found to influence a variety of biochemical pathways, but it’s unclear if this compound has the same effects .
Result of Action
Compounds with similar structures have been known to exhibit a range of biological activities, including antiviral, anti-inflammatory, and anticancer effects .
properties
IUPAC Name |
2-[1-(3-chlorophenyl)-5-phenylimidazol-2-yl]sulfanyl-N-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18ClN3OS/c24-18-10-7-13-20(14-18)27-21(17-8-3-1-4-9-17)15-25-23(27)29-16-22(28)26-19-11-5-2-6-12-19/h1-15H,16H2,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEEUKXOYPABEGV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CN=C(N2C3=CC(=CC=C3)Cl)SCC(=O)NC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl)thio)-N-phenylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.